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Compound of Interest

Compound Name: Chlorguanide-d6 Hydrochloride

Cat. No.: B13846875

Get Quote

Date of Issue: March 4, 2026 Document Control: V.2.0-SCI Applicable For: Bioanalytical

Research, Pharmacokinetics (PK), and Forensic Toxicology.

Part 1: Chemical Identity & Isotopic Fidelity
Chlorguanide-d6 Hydrochloride is a stable isotope-labeled analog of the antimalarial drug

Chlorguanide (Proguanil). It is engineered primarily as an Internal Standard (IS) for Isotope

Dilution Mass Spectrometry (IDMS), providing a reference point that compensates for matrix

effects and ionization variability in LC-MS/MS assays.
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Property Specification

Chemical Name
1-(4-Chlorophenyl)-2-(1-methylethyl-d6)-

biguanide hydrochloride

CAS Number
478518-93-3 (Labeled); 637-32-1 (Unlabeled

Parent)

Molecular Formula C₁₁H₁₀D₆ClN₅[1][2][3][4][5][6] · HCl

Molecular Weight 296.23 g/mol (Salt); Free base ~259.77

Isotopic Purity ≥ 98% atom D; ≥ 99% Chemical Purity

Label Position
Isopropyl-d6 (Aliphatic C-D bonds; Non-

exchangeable)

Solubility DMSO (>10 mg/mL), Methanol, Water (Slightly)

Expert Insight: Isotopic Stability
The deuterium labels in this compound are located on the isopropyl methyl groups (C-D

bonds). Unlike labile deuterium on heteroatoms (N-D, O-D), these aliphatic labels are

chemically stable and resistant to back-exchange with protic solvents (water/methanol) under

standard extraction conditions. This ensures the mass shift (+6 Da) remains constant during

sample preparation.

Part 2: Hazard Identification & Risk Assessment[8]
While specific toxicological data for the deuterated form is limited, it is biologically equipotent to

the parent compound, Chlorguanide Hydrochloride. Treat with the same rigor as a Category 3

Toxicant.

GHS Classification (Based on Parent CAS 637-32-1)
Acute Toxicity, Oral: Category 3 (H301)

Hazardous to Aquatic Environment: Acute Category 1 (H400); Chronic Category 1 (H410)[7]

Risk Management Table
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Hazard Type Signal H-Code
P-Code
(Precautionary)

Oral Toxicity DANGER
H301: Toxic if

swallowed.[6][8]

P301+P310: IF

SWALLOWED:

Immediately call a

POISON CENTER.

Environmental WARNING

H410: Very toxic to

aquatic life with long-

lasting effects.[7]

P273: Avoid release to

the environment.

Part 3: Handling, Storage & Stability Protocols[3][4]
[10]
The Core Directive: Deuterated standards are high-value reagents. Improper storage leads to

hydrolysis or hygroscopic clumping, invalidating gravimetric preparation.

Storage Logic: The "Dry-Cold" Chain
Hygroscopicity: The hydrochloride salt form is hygroscopic. Moisture absorption alters the

effective molecular weight, introducing systematic errors in stock solution concentration.

Temperature: Store neat solid at -20°C. Stock solutions (in Methanol/DMSO) should be

stored at -80°C to prevent solvent evaporation and concentration drift.

Protocol: Self-Validating Handling Workflow
This workflow ensures the integrity of the reference material before it enters the analytical

stream.
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Figure 1: Critical handling path to prevent hygroscopic error and concentration drift.

Part 4: Analytical Application (LC-MS/MS)
Rationale for Use
Chlorguanide-d6 is the Gold Standard for quantifying Proguanil. In ESI+ (Electrospray

Ionization), the co-eluting deuterated standard experiences the exact same matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13846875/docs?utm_src=pdf-body-img#technical-guide-safety-data-sheet-chlorguanide-d6-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13846875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


suppression/enhancement as the analyte, mathematically cancelling out these errors.

Experimental Protocol: Internal Standard Spiking
Objective: Prepare a working internal standard (WIS) solution for plasma extraction.

Primary Stock: Dissolve 1 mg Chlorguanide-d6 HCl in 1 mL DMSO (Conc: 1 mg/mL).

Working Stock: Dilute Primary Stock 1:1000 in Methanol (Conc: 1 µg/mL).

Spiking: Add 20 µL of Working Stock to 100 µL of plasma sample before protein precipitation.

Causality: Spiking before extraction compensates for recovery losses during the

precipitation step.[9]

LC-MS/MS Transition Parameters
Compound Precursor Ion (m/z) Product Ion (m/z)

Collision Energy
(eV)

Chlorguanide (Target) 254.1 [M+H]⁺ 170.1 25

Chlorguanide-d6 (IS) 260.1 [M+H]⁺ 176.1 25

Note: The +6 Da shift is maintained in the fragment ion (170 vs 176), confirming the label is on

the retained isopropyl moiety.
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(Plasma)
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Centrifuge
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Supernatant Ratio Calculation
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Figure 2: Isotope Dilution Mass Spectrometry (IDMS) workflow ensuring quantitative accuracy.

Part 5: Emergency & Disposal Measures
First Aid

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.
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Ingestion:DO NOT induce vomiting. Rinse mouth with water.[6][8][10][11] Immediately

contact a poison center.

Skin/Eye Contact: Flush with copious water for 15 minutes.[8][12] Remove contaminated

clothing.[6][7]

Disposal[6][9][10][12][13]
Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.

Compliance: Observe all federal, state, and local environmental regulations. Do not flush

down drains due to high aquatic toxicity (H410).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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